Cas no 100997-51-1 (1H-Indole-7-carboxaldehyde, 4,6-dimethoxy-3-methyl-)

• Product Name: 1H-Indole-7-carboxaldehyde, 4,6-dimethoxy-3-methyl-
• CAS No: 100997-51-1
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 1127645
• Update Time: 2024-07-27

1H-Indole-7-carboxaldehyde, 4,6-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-7-carboxaldehyde, 4,6-dimethoxy-3-methyl-

• Inchi： 1S/C12H13NO3/c1-7-5-13-12-8(6-14)9(15-2)4-10(16-3)11(7)12/h4-6,13H,1-3H3
• InChI Key： HLUPCBMZHFBEPE-UHFFFAOYSA-N
• SMILES： N1C2=C(C(OC)=CC(OC)=C2C=O)C(C)=C1

Computed Properties

• Exact Mass: 219.08959

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Melting Point: 185-186 °C
• Boiling Point: 443.2±40.0 °C(Predicted)
• PSA: 51.32
• pka: 16.25±0.30(Predicted)